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Compound of Interest

Compound Name: 2-Ethylphenyl Acetate

Cat. No.: B1277458

An In-depth Technical Guide to 2-Ethylphenyl
Acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and
experimental characterization of 2-Ethylphenyl Acetate, a key aromatic ester. The information
is presented to support research and development activities where this compound may be of
interest.

Chemical Structure and Identification

2-Ethylphenyl Acetate is an organic compound consisting of an acetate group attached to the
oxygen of a 2-ethylphenol moiety. Its core structure is a benzene ring substituted with both an
ethyl group and an acetoxy group at adjacent positions.

Caption: 2D chemical structure of (2-ethylphenyl) acetate.

Physicochemical Properties

The key physical and chemical properties of 2-Ethylphenyl Acetate are summarized in the
table below. These computed and experimental values are essential for handling, storage, and
application of the compound.
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Property Value Source
Molecular Formula C10H1202 [1112]
Molecular Weight 164.20 g/mol [1][2]
IUPAC Name (2-ethylphenyl) acetate [1]
CAS Number 3056-59-5 [11[2]
Synonyms Acetic Acid 2-Ethylphenyl Ester  [2]
XLogP3 2.4 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Rotatable Bond Count 3 [1]
Exact Mass 164.083729621 Da [1]
Topological Polar Surface Area  26.3 A2 [1]
Heavy Atom Count 12 [1]

Spectroscopic Data

Spectroscopic data is critical for the structural confirmation and purity assessment of 2-
Ethylphenyl Acetate.

Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry provides information on the molecular weight and
fragmentation pattern of the compound.
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Parameter Value Source
NIST Number 374849 [1]
Top Peak (m/z) 107 [1]
2nd Highest Peak (m/z) 122 [1]
3rd Highest Peak (m/z) 43 [1]

Infrared Spectroscopy (IR)

Infrared spectroscopy is used to identify the functional groups present in the molecule.

Parameter Value Source
Instrument Bruker Tensor 27 FT-IR [1]
Technique ATR-Neat [1]

Note: Specific peak assignments for 2-Ethylphenyl Acetate are not detailed in the available
search results but would typically show characteristic C=0 stretching for the ester and C-H
stretching for the aromatic and alkyl groups.

Experimental Protocols

While a specific, detailed synthesis protocol for 2-Ethylphenyl Acetate was not found in the
provided search results, a general experimental workflow for its synthesis and purification can
be outlined based on standard organic chemistry principles.

General Synthesis via Esterification

2-Ethylphenyl Acetate can be synthesized via the Fischer esterification of 2-ethylphenol with
acetic acid or, more commonly, by reacting 2-ethylphenol with a more reactive acylating agent
like acetic anhydride or acetyl chloride in the presence of a base catalyst.
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Caption: General workflow for synthesis and purification.
Methodology:

e Reaction Setup: In a round-bottomed flask, dissolve 2-ethylphenol in a suitable anhydrous
solvent (e.g., dichloromethane or diethyl ether). Add a stoichiometric equivalent of a base
(e.g., pyridine or triethylamine).

o Acylation: Slowly add one equivalent of acetyl chloride or acetic anhydride to the solution
while stirring, typically in an ice bath to control the exothermic reaction.

¢ Reaction Monitoring: Allow the mixture to stir at room temperature. The progress of the
reaction should be monitored using an appropriate technique, such as Thin Layer
Chromatography (TLC).

e Workup: Once the reaction is complete, the mixture is quenched by the addition of water.
The organic layer is separated, washed successively with dilute acid (e.g., 1M HCI) to
remove the base, a saturated solution of sodium bicarbonate to remove any unreacted
acylating agent, and finally with brine.

 Purification: The organic layer is dried over an anhydrous salt like sodium sulfate, filtered,
and the solvent is removed under reduced pressure. The resulting crude product can be
purified by vacuum distillation or column chromatography.

Characterization Protocols

Gas Chromatography-Mass Spectrometry (GC-MS):
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o Sample Preparation: Prepare a dilute solution of the purified 2-Ethylphenyl Acetate in a
volatile organic solvent (e.g., ethyl acetate or hexane).

« Injection: Inject a small volume (typically 1 pL) of the sample into the GC-MS instrument.

e Separation: The compound is vaporized and travels through a capillary column (e.g., a non-
polar DB-5 column), separating it from any impurities based on boiling point and column
affinity.

» Detection: As the compound elutes from the column, it enters the mass spectrometer, where
it is ionized (typically by electron impact) and fragmented. The mass-to-charge ratio of the
fragments is detected, generating a mass spectrum.

Attenuated Total Reflectance-Infrared (ATR-IR) Spectroscopy:

o Sample Preparation: Place a small drop of the neat liquid sample directly onto the ATR
crystal (e.g., diamond or zinc selenide).

o Data Acquisition: Record the background spectrum of the clean ATR crystal. Then, acquire
the sample spectrum. The instrument software automatically subtracts the background to
produce the final IR spectrum of the sample.

Safety and Handling

While comprehensive toxicological data for 2-Ethylphenyl Acetate is not readily available,
standard laboratory precautions should be observed when handling this and other chemical
reagents. It is recommended to handle the compound in a well-ventilated fume hood and wear
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat. For detailed safety information, refer to the specific Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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